3-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-1-(4-methylphenyl)-1,2-dihydropyrazin-2-one

• IUPAC Name: 3-[(2-chloro-6-fluorophenyl)methylsulfanyl]-1-(4-methylphenyl)pyrazin-2-one
• InChI: InChI=1S/C18H14ClFN2OS/c1-12-5-7-13(8-6-12)22-10-9-21-17(18(22)23)24-11-14-15(19)3-2-4-16(14)20/h2-10H,11H2,1H3
• InChI Key: SYLWREWTQNUICD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C=CN=C(C2=O)SCC3=C(C=CC=C3Cl)F
• Molecular Formula: C18H14ClFN2OS
• Molecular Weight: 360.8 g/mol
• CAS No.: 941978-14-9

Description

3-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-1-(4-methylphenyl)-1,2-dihydropyrazin-2-one is a useful research compound. Its molecular formula is C18H14ClFN2OS and its molecular weight is 360.83. The purity is usually 95%.
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Scientific Research Applications

Anti-Cancer Activity

A study involving fluorobenzo[b]pyran-4-one derivatives, which share structural similarities with the queried compound, demonstrated anticancer activity against human cancer cell lines, including lung, breast, and CNS cancers, at low concentrations (Hammam et al., 2005).

Antidiabetic Agents

Fluorinated pyrazoles and benzenesulfonylurea derivatives were synthesized as potential hypoglycemic agents. Their chemical structure and biological evaluation suggested significant antidiabetic activity, supported by in silico drug relevant properties calculations (Faidallah et al., 2016).

Anticonvulsant Activity

Research on substituted 8-amino-3-benzyl-1,2,4-triazolo[4,3-a] pyrazines, structurally related to the queried compound, showed potent anticonvulsant activity against maximal electroshock-induced seizures in rats, indicating a potential for developing new anticonvulsant drugs (Kelley et al., 1995).

Anti-inflammatory and Analgesic Activities

Derivatives of imidazolyl acetic acid, including those with fluorophenyl components, demonstrated maximum anti-inflammatory activity in carrageenan-induced rat paw edema and inhibited writhing in mice, suggesting their potential as anti-inflammatory and analgesic agents (Khalifa & Abdelbaky, 2008).

GPR39 Agonists Modulated by Zinc

A study identified kinase inhibitors with structural features akin to the compound of interest as novel GPR39 agonists, modulated allosterically by zinc. This research expands the understanding of GPR39's role in physiological processes and its potential therapeutic applications (Sato et al., 2016).